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ecarboxylic acid

CAS No.: 438613-40-2

Cat. No.: B1275647

Get Quote

Executive Summary
Target Molecule: 2-[(Butylamino)carbonyl]cyclohexanecarboxylic acid CAS Registry

Number: 438613-40-2 Molecular Formula: C₁₂H₂₁NO₃ Molecular Weight: 227.30 g/mol [1]

This guide presents a scalable, high-yield synthesis via the nucleophilic acyl substitution of

cyclohexane-1,2-dicarboxylic anhydride. Unlike carbodiimide-mediated couplings of

dicarboxylic acids—which often suffer from poor regioselectivity and byproduct formation—the

anhydride route guarantees the formation of the ortho-functionalized amic acid with precise

stoichiometry.

Key Application Areas:

Pharmaceutical Intermediates: Precursor for hypoglycemic agents (e.g., Mitiglinide analogs)

and GABA receptor modulators.
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Polymer Chemistry: Curing agent for epoxy resins and a monomer for polyamide synthesis.

Chiral Auxiliaries: The cis-isomer serves as a scaffold for asymmetric synthesis.

Retrosynthetic Analysis & Mechanism
The synthesis relies on the desymmetrization of a cyclic anhydride. The driving force is the

relief of ring strain in the 5-membered anhydride ring upon nucleophilic attack by the primary

amine.

Retrosynthesis Diagram
The target molecule is disconnected at the amide bond, revealing the cyclic anhydride and the

amine as the logical precursors.
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Figure 1: Retrosynthetic disconnection showing the anhydride ring-opening strategy.[2]

Reaction Mechanism
The reaction proceeds via a tetrahedral intermediate. The nitrogen lone pair of n-butylamine

attacks one of the carbonyl carbons of the anhydride.

Nucleophilic Attack: The amine attacks the electrophilic carbonyl carbon.

Ring Opening: The internal anhydride bond breaks, generating a carboxylate anion and a

protonated amide.
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Proton Transfer: An intramolecular or solvent-mediated proton transfer yields the final amic

acid.

Stereochemical Note: The stereochemistry of the starting anhydride is retained. Commercial

hexahydrophthalic anhydride is typically a mixture of cis and trans isomers, often predominantly

cis. The cis-anhydride yields cis-2-[(butylamino)carbonyl]cyclohexanecarboxylic acid.

Experimental Protocol
This protocol is designed for a 100 mmol scale reaction. It is a self-validating system where the

disappearance of the solid anhydride and the precipitation of the product (or clarity of solution

followed by specific workup) indicates progress.

Materials & Reagents
Reagent MW ( g/mol ) Equiv.[3][4] Amount Role

Cyclohexane-

1,2-dicarboxylic

anhydride

154.16 1.0 15.42 g Electrophile

n-Butylamine 73.14 1.05 7.68 g (10.4 mL) Nucleophile

Dichloromethane

(DCM)
- Solvent 150 mL

Reaction

Medium

Dilute HCl (1N) - Wash 50 mL
Protonation/Purifi

cation

Step-by-Step Methodology
Phase 1: Reaction Setup

Preparation: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-

equalizing addition funnel, and a nitrogen inlet.

Dissolution: Charge the flask with 15.42 g of cyclohexane-1,2-dicarboxylic anhydride and

100 mL of anhydrous DCM. Stir until fully dissolved.
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Note: If the anhydride contains hydrolyzed acid (indicated by insolubility), filter the solution

before proceeding.

Cooling: Place the flask in an ice-water bath (0–5 °C). The reaction is exothermic;

temperature control prevents the formation of the thermodynamic byproduct (the cyclic

imide).

Phase 2: Addition & Reaction
Amine Addition: Dilute 10.4 mL of n-butylamine with 20 mL of DCM in the addition funnel.

Controlled Rate: Add the amine solution dropwise over 30–45 minutes. Maintain internal

temperature below 10 °C.

Completion: Once addition is complete, remove the ice bath and allow the reaction to warm

to room temperature (20–25 °C). Stir for an additional 2–4 hours.

Monitoring: Reaction progress can be monitored by TLC (SiO₂, 5% MeOH in DCM). The

anhydride spot (high R_f) should disappear, replaced by the more polar amic acid streak.

Phase 3: Workup & Isolation
Acidification: The reaction mixture may contain the butylammonium salt of the product.

Transfer the mixture to a separatory funnel.

Wash 1 (Acidic): Wash with 50 mL of 1N HCl. This removes excess butylamine and ensures

the carboxylic acid group is protonated (COOH form).

Wash 2 (Neutral): Wash the organic layer with 50 mL of brine (saturated NaCl solution).

Drying: Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent.

Concentration: Evaporate the solvent under reduced pressure (Rotavap, 40 °C) to yield a

viscous oil or white solid.

Crystallization (Optional): If the product is an oil, induce crystallization by triturating with cold

hexane or diethyl ether. Recrystallize from toluene or an ethanol/water mixture if high purity

is required.
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Experimental Workflow Diagram
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Figure 2: Process flow for the synthesis of 2-[(Butylamino)carbonyl]cyclohexanecarboxylic
acid.
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Characterization & Validation
To confirm the identity of the synthesized compound, the following analytical data should be

obtained.

Technique Expected Signal Interpretation

IR Spectroscopy 2500–3300 cm⁻¹ (broad) O-H stretch of carboxylic acid.

3300–3400 cm⁻¹ N-H stretch of amide.

1710 cm⁻¹ C=O stretch of carboxylic acid.

1640–1650 cm⁻¹
C=O stretch of amide (Amide I

band).

¹H NMR (CDCl₃) δ 10.0–12.0 (br s, 1H)
Carboxylic acid proton (-

COOH).

δ 5.8–6.5 (br s, 1H) Amide proton (-CONH-).

δ 3.2 (q, 2H)
Methylene adjacent to nitrogen

(-NH-CH₂-).

δ 2.6–2.8 (m, 2H)
Methine protons on

cyclohexane ring (H-1, H-2).

δ 1.2–2.0 (m, 12H)
Cyclohexane ring and butyl

chain methylene protons.[1]

δ 0.9 (t, 3H)
Terminal methyl group of butyl

chain.[1]

Mass Spectrometry m/z = 228 [M+H]⁺
Confirms molecular weight

(227.3).

Critical Optimization Parameters
Temperature Control (Kinetic vs. Thermodynamic)

Target Product (Amic Acid): Formed under mild conditions (0–25 °C).
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Byproduct (Imide): If the reaction is heated (>100 °C) or if a dehydrating agent is present, the

amic acid will cyclize to form N-butylcyclohexane-1,2-dicarboximide, releasing water.

Directive: Do not reflux. Keep the reaction temperature low to preserve the open-chain

carboxylic acid.

Stoichiometry
Using a slight excess of amine (1.05 equiv) ensures complete conversion of the anhydride.

However, this forms the ammonium carboxylate salt. The HCl wash (Step 8) is critical to

convert this salt back to the free carboxylic acid form.

Stereochemistry
The reaction is stereospecific.[3][5]

Input:cis-Hexahydrophthalic anhydride.

Output:cis-2-[(Butylamino)carbonyl]cyclohexanecarboxylic acid.

Isomerization to the trans form is unlikely under these mild conditions but can occur if the

product is heated strongly in the presence of base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1275647?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s677300
https://pubs.acs.org/doi/10.1021/acsomega.1c04741
https://web.alfredstate.edu/faculty/fongjd/Organic%20Chemistry%202/LAB/lab5dielsalder.pdf
https://prepchem.com/cyclohexane-1-2-dicarboximide-str25/
https://www.researchgate.net/publication/244232758_Synthesis_of_N_N'-disubstituted_cyclic_12-diamines_derived_from_1_R2_R-12-diaminocyclohexane
https://www.benchchem.com/product/b1275647/docs#technical-guide-synthesis-of-2-butylamino-carbonyl-cyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1275647/docs#technical-guide-synthesis-of-2-butylamino-carbonyl-cyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1275647/docs#technical-guide-synthesis-of-2-butylamino-carbonyl-cyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1275647/docs#technical-guide-synthesis-of-2-butylamino-carbonyl-cyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1275647?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275647?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

